2-({4-[4-(3-thienyl)-1H-1,2,3-triazol-1-yl]-1-piperidinyl}carbonyl)-3-pyridinol

• IUPAC Name: (3-hydroxypyridin-2-yl)-[4-(4-thiophen-3-yltriazol-1-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C17H17N5O2S/c23-15-2-1-6-18-16(15)17(24)21-7-3-13(4-8-21)22-10-14(19-20-22)12-5-9-25-11-12/h1-2,5-6,9-11,13,23H,3-4,7-8H2
• InChI Key: ZEBRBISULPDIPR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=C(N=N2)C3=CSC=C3)C(=O)C4=C(C=CC=N4)O
• Molecular Formula: C17H17N5O2S
• Molecular Weight: 355.4 g/mol

Description

Thiophene is a heterocyclic compound that contains a five-membered ring made up of one sulfur atom. It’s an essential heterocyclic compound with a variety of properties and applications. Pyridinol, on the other hand, is a type of pyridine with a hydroxyl group(-OH). Pyridines are aromatic compounds similar to benzene and are often used in the synthesis of drugs, dyes, and pesticides.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods, including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. The synthesis of pyridinol derivatives typically involves the nucleophilic substitution of a pyridine halide with a hydroxide ion.

Molecular Structure Analysis

Thiophene has a five-membered ring with four carbon atoms and one sulfur atom. Pyridinol has a six-membered ring with five carbon atoms and one nitrogen atom, and a hydroxyl group attached to one of the carbon atoms.

Chemical Reactions Analysis

Thiophene undergoes reactions similar to those of benzene. It can participate in electrophilic aromatic substitution reactions and can be oxidized. Pyridinol, like other alcohols, can undergo reactions such as esterification and oxidation.

Physical And Chemical Properties Analysis

Thiophene is a colorless liquid with a benzene-like odor. It has a density of 1.051 g/mL, a melting point of -38 °C, and a boiling point of 84 °C. The physical and chemical properties of the specific compound “2-({4-[4-(3-thienyl)-1H-1,2,3-triazol-1-yl]-1-piperidinyl}carbonyl)-3-pyridinol” would depend on the structure and functional groups present in the molecule.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, many thiophene derivatives exhibit pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Safety and Hazards

Thiophene is classified as toxic and it’s a flammable liquid. It’s important to handle it with appropriate safety measures. The safety and hazards of the specific compound would depend on its exact properties.

Future Directions

Thiophene and its derivatives have been the subject of extensive research due to their wide range of applications in medicinal chemistry, material science, and organic semiconductors. Future research may focus on developing new synthesis methods, exploring new applications, and improving the properties of thiophene-based compounds.